4'-Bromo-2'-fluoro-3-(4-thiomethylphenyl)propiophenone

• IUPAC Name: 1-(4-bromo-2-fluorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one
• InChI: InChI=1S/C16H14BrFOS/c1-20-13-6-2-11(3-7-13)4-9-16(19)14-8-5-12(17)10-15(14)18/h2-3,5-8,10H,4,9H2,1H3
• InChI Key: BMNPDSPRFKGLTN-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CCC(=O)C2=C(C=C(C=C2)Br)F
• Molecular Formula: C16H14BrFOS
• DSSTOX Substance ID: DTXSID50644392
• Molecular Weight: 353.3 g/mol
• CAS RN: 898781-59-4

Description

4-Bromo-2'-fluoro-3-(4-thiomethylphenyl)propiophenone, also known as 4-Bromo-2'-fluoro-3-thiophenyl-4-methylpropiophenone, is a synthetic compound with a wide range of applications. It is a colorless to slightly yellow crystalline solid that can be used in a variety of scientific research applications. Due to its unique properties, it has become an important tool in the fields of organic synthesis, photochemistry, and medicinal chemistry.

Scientific Research Applications

Electronic Properties in Polythiophenes

A study by Gohier et al. (2013) involved synthesizing various thiophene derivatives, including 3-fluoro-4-hexylthiophene, to analyze their electronic properties. This research is relevant for understanding the electronic behavior of similar compounds like 4'-Bromo-2'-fluoro-3-(4-thiomethylphenyl)propiophenone in polythiophene materials. The findings suggest potential applications in electronic devices due to the impact of fluorine and bromine substituents on the electronic properties of thiophene-based compounds (Gohier et al., 2013).

Electrooptical Properties in Liquid Crystals

Gray and Kelly (1981) explored the electrooptical properties of various fluorine-substituted phenyl compounds in liquid crystals. This research provides insights into the potential use of this compound in developing new liquid crystal materials with specific electrooptical characteristics (Gray & Kelly, 1981).

Copolymer Synthesis and Analysis

Kharas et al. (2016) investigated the synthesis and characteristics of novel copolymers using various substituted propenoates and styrene, including fluorine and bromine-substituted compounds. This study's relevance lies in understanding how this compound might behave in similar copolymerization processes, potentially leading to new materials with unique thermal and structural properties (Kharas et al., 2016).

Crystal Structure Analysis

Nagaraju et al. (2018) focused on the crystal structure of a compound containing a thiophene moiety and fluorophenyl group. This study is pertinent to understanding the molecular and crystal structure of this compound, which could be critical for its application in material science and pharmaceuticals (Nagaraju et al., 2018).

Photoreaction Mechanisms in Argon Matrices

Nanbu et al. (2012) investigated the photoreaction mechanisms of fluorophenol derivatives in low-temperature argon matrices. This research can provide insights into how this compound might behave under similar conditions, especially in photoreaction studies and applications (Nanbu et al., 2012).

Synthesis of Radiopharmaceuticals

Ross et al. (2011) described a methodology to synthesize 4-[18F]Fluorophenol from a related compound. This could be relevant for understanding the synthetic pathways involving this compound, especially in the context of developing radiopharmaceuticals (Ross et al., 2011).